N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C22H16N6O2/c1-14-17(12-18-22(24-14)30-21(26-18)15-8-4-2-5-9-15)25-20(29)19-13-23-28(27-19)16-10-6-3-7-11-16/h2-13H,1H3,(H,25,29)
• InChI Key: ZHYPLKFJPZOJNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=N1)OC(=N2)C3=CC=CC=C3)NC(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C22H16N6O2
• Molecular Weight: 396.4 g/mol
• CAS No.: 2034468-19-2

Description

N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H16N6O2 and its molecular weight is 396.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds often involves the use of enaminones as key intermediates, leading to the creation of a variety of heterocyclic compounds. These processes can result in the formation of substituted pyrazoles, pyridines, and triazoles, among others, which are of interest due to their potential biological activities. For example, the reaction of N-arylpyrazole-containing enaminones with active methylene compounds can afford substituted pyridine derivatives, showcasing the versatility in synthesizing complex heterocycles (S. Riyadh, 2011).

Biological Activities and Applications

Compounds with structures similar to N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide have been studied for their biological activities. Notably, such compounds have shown potential as antitumor and antimicrobial agents. For instance, certain synthesized compounds exhibited inhibition effects against human breast and liver carcinoma cell lines, comparable to those of 5-fluorouracil, a standard in cancer treatment. This suggests their potential application in developing new antitumor agents (S. Riyadh, 2011).

Additionally, the antimicrobial activity of some synthesized heterocyclic compounds was evaluated against both gram-positive and gram-negative bacteria, as well as various fungi. The results indicated significant antimicrobial activity, highlighting their potential use in addressing antibiotic resistance and developing new antimicrobial agents (G. K. Patel & H. S. Patel, 2015).